Cas no 130482-32-5 (1H-Imidazole,1-(4-isothiocyanato-2-nitrophenyl)-)

• Product Name: 1H-Imidazole,1-(4-isothiocyanato-2-nitrophenyl)-
• CAS No: 130482-32-5
• MF: C₁₀H₆N₄O₂S
• MW: 246.24523973465
• CID: 183497
• PubChem ID: 125422
• Update Time: 2025-04-19

1H-Imidazole,1-(4-isothiocyanato-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(4-isothiocyanato-2-nitrophenyl)-
• 1-(4-isothiocyanato-2-nitrophenyl)imidazole
• N-(2-nitro-4-isothiocyanophenyl)imidazole
• 1-(4-Isothiocyanato-2-nitrophenyl)-1H-imidazole
• NIPI
• 1H-Imidazole, 1-(4-isothiocyanato-2-nitrophenyl)-
• N-(2-nitro-4-isothiocyanophenyl)-imidazole
• 130482-32-5
• DTXSID80156574

• Inchi： 1S/C10H6N4O2S/c15-14(16)10-5-8(12-7-17)1-2-9(10)13-4-3-11-6-13/h1-6H
• InChI Key： GFXQUCWFEPCALC-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=C(C=1)[N+](=O)[O-])N1C=NC=C1

Computed Properties

• Exact Mass: 246.02128
• Monoisotopic Mass: 246.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 463.5°Cat760mmHg
• Flash Point: 234.1°C
• Refractive Index: 1.707
• PSA: 73.32